BENGHE Foundational & Exploratory

Check Availability & Pricing

Versalide: A Technical Overview of its Chemical
Properties and Neurotoxic Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Versalide

Cat. No.: B1219986

Molecular Formula; C1sH260

Versalide, a synthetic polycyclic musk, possesses the molecular formula CisH260.[1][2][3][4][5]
Historically utilized as a fragrance ingredient in various consumer products, its application has
been curtailed due to significant neurotoxic effects. This technical guide provides a
comprehensive overview of Versalide's chemical and toxicological properties, intended for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Property Value Reference
Molecular Weight 258.40 g/mol [11[31[5]
CAS Number 88-29-9 [1][3]

1-(3-ethyl-5,5,8,8-tetramethyl-
Systematic IUPAC Name 6,7-dihydronaphthalen-2- [1]

yl)ethanone

Synthesis

The synthesis of Versalide, also known by its chemical name Acetyl ethyl tetramethyl tetralin
(AETT), primarily involves the reaction of ethylbenzene with 2,5-dichloro-2,5-dimethylhexane.
While the general synthetic pathway is established, detailed, step-by-step public domain
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protocols with specific reaction conditions and purification methods are not readily available in

the reviewed literature.

Neurotoxicity

Versalide has been identified as a potent neurotoxin, leading to its withdrawal from commercial

use.[1] Experimental studies, primarily in rats, have demonstrated a range of adverse

neurological effects.

Observed Neurotoxic Effects:

Behavioral Abnormalities: Rats exposed to Versalide exhibited hyperirritability, limb
weakness, gait disturbance, and ataxia.[1]

Central and Peripheral Nervous System Damage: The compound induces progressive
neuronal ceroid degeneration and significant myelin bubbling in the brain, spinal cord, and
peripheral nerves.[1]

Cerebellar Degeneration: Studies have shown that Versalide causes selective degeneration
and depopulation of Purkinje cells in the cerebellum and a spongy state of the cerebellar
white matter due to splits in the myelin sheath.

Organ Discoloration: A characteristic blue discoloration of the brain, spinal cord, and
peripheral nerves has been observed in exposed animals.[1]

Quantitative Toxicological Data:

A key study established a No-Observed-Adverse-Effect Level (NOAEL) for dermal application

in rats.
. Route of
Study Type Species L . NOAEL Reference
Administration
Sub-chronic
Toxicity (13 & 26 Rat Dermal 3 mg/kg/day
weeks)
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Experimental Protocols

Detailed historical experimental protocols for the neurotoxicity testing of Versalide are not
extensively published. However, based on a study investigating the pathogenesis of
demyelination, the following protocol was utilized:

Animal Model: Sprague-Dawley rats. Dosing: Approximately 50 mg/kg/day of AETT, dissolved
in ethanol, was administered in the food. Duration: The study monitored the effects over a
period of ten weeks. Endpoints:

e Observation of Schmidt-Lanterman incisures in tibial nerves.
» Development of juxtanodal and internodal myelin bubbles.
e Phagocytic removal of edematous myelin.

This protocol was designed to study the direct effects of Versalide on myelin and Schwann cell

function.

Signaling Pathways and Mechanism of Action

The precise molecular signaling pathways through which Versalide exerts its neurotoxic effects
are not yet fully elucidated in the available literature. The observed myelin degeneration
suggests a direct damaging effect on the myelin sheath or a disruption of Schwann cell function
responsible for myelin maintenance.[1] The accumulation of ceroid-like pigments points
towards a potential disruption of cellular waste disposal mechanisms within neurons. Further
research is required to identify the specific signaling cascades and molecular targets of
Versalide that lead to the observed neuropathologies.

Logical Relationship of Versalide's Neurotoxicity
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Caption: Logical flow of Versalide-induced neurotoxicity.

Experimental Workflow for Neurotoxicity
Assessment
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Caption: General experimental workflow for assessing Versalide neurotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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